Cas no 56594-79-7 (1,2-Benzenediamine, N-(4-nitrophenyl)-)

1,2-Benzenediamine, N-(4-nitrophenyl)- structure
56594-79-7 structure
Product Name:1,2-Benzenediamine, N-(4-nitrophenyl)-
CAS No:56594-79-7
MF:C12H11N3O2
MW:229.234642267227
CID:348431
PubChem ID:13095074
Update Time:2025-04-19

1,2-Benzenediamine, N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, N-(4-nitrophenyl)-
    • 2-N-(4-nitrophenyl)benzene-1,2-diamine
    • N~1~-(4-Nitrophenyl)benzene-1,2-diamine
    • DTXSID10518005
    • N-(2-aminophenyl)-4-nitroaniline
    • 56594-79-7
    • SCHEMBL8765310
    • Inchi: 1S/C12H11N3O2/c13-11-3-1-2-4-12(11)14-9-5-7-10(8-6-9)15(16)17/h1-8,14H,13H2
    • InChI Key: NDBLDRIYPHQABH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)NC1C=CC=CC=1N)=O

Computed Properties

  • Exact Mass: 229.08523
  • Monoisotopic Mass: 229.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 83.9Ų

Experimental Properties

  • PSA: 81.19
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